Cas no 1540457-06-4 (2-(4-bromo-2,6-difluorophenyl)propan-2-ol)

• Product Name: 2-(4-bromo-2,6-difluorophenyl)propan-2-ol
• CAS No: 1540457-06-4
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 6112079
• PubChem ID: 83384513
• Update Time: 2026-03-11

2-(4-bromo-2,6-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-difluorophenyl)propan-2-ol
• Benzenemethanol, 4-bromo-2,6-difluoro-α,α-dimethyl-
• EN300-1912417
• 1540457-06-4

• Inchi： 1S/C9H9BrF2O/c1-9(2,13)8-6(11)3-5(10)4-7(8)12/h3-4,13H,1-2H3
• InChI Key： GPXPRRBUTHTIGI-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(=CC=1F)Br)F)(O)(C)C

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• Boiling Point: 286.3±35.0 °C(Predicted)
• pka: 13.34±0.29(Predicted)

Additional information on 2-(4-bromo-2,6-difluorophenyl)propan-2-ol

Professional Introduction to 2-(4-bromo-2,6-difluorophenyl)propan-2-ol (CAS No. 1540457-06-4)

2-(4-bromo-2,6-difluorophenyl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the chemical formula C₉H₇BrF₂O, is characterized by its unique structural features, which include a bromine substituent at the para position relative to a fluoro group on a phenyl ring, attached to a propan-2-ol moiety. The presence of both bromine and fluorine atoms makes this molecule particularly interesting for synthetic chemists and biologists exploring novel bioactive scaffolds.

The CAS number 1540457-06-4 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and patent filings. This numbering system is essential for maintaining consistency across different databases and publications, facilitating easier retrieval and analysis of related research.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and binding affinity in drug design. The bromo-substituted fluoroaromatic ring in 2-(4-bromo-2,6-difluorophenyl)propan-2-ol serves as an excellent starting point for further derivatization, allowing researchers to explore a wide range of pharmacological activities. For instance, such structures have been investigated for their potential as kinase inhibitors, anticancer agents, and antimicrobial compounds.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The propan-2-ol side chain provides a hydroxyl group that can engage in hydrogen bonding interactions with biological targets, enhancing drug-receptor binding. Additionally, the presence of both bromine and fluorine atoms allows for selective modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the importance of fluoroaromatic compounds in the development of next-generation therapeutics. For example, fluorine atoms can modulate the electronic properties of aromatic rings, influencing both potency and selectivity. The bromo group, on the other hand, can serve as a handle for further functionalization, allowing chemists to introduce diverse substituents while maintaining the core pharmacophore.

The synthesis of 2-(4-bromo-2,6-difluorophenyl)propan-2-ol typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine and fluorine atoms at specific positions on the phenyl ring. Subsequent functionalization of the propan-2-ol moiety can be achieved through various methods, including Grignard reactions or nucleophilic substitutions.

In academic research circles, this compound has been employed as an intermediate in the synthesis of more complex molecules with potential therapeutic applications. For instance, researchers have explored its use in developing small-molecule inhibitors targeting enzymes overexpressed in cancer cells. The fluoroaromatic core has been shown to improve drug-like properties such as solubility and bioavailability, while the hydroxyl group provides additional opportunities for optimization.

The pharmaceutical industry has also shown interest in bromo-substituted fluoroaromatics due to their potential as lead compounds for drug discovery programs. Companies are leveraging computational modeling and high-throughput screening techniques to identify derivatives of 2-(4-bromo-2,6-difluorophenyl)propan-2-ol with enhanced pharmacological profiles. Such efforts are driven by the need for innovative treatments against emerging diseases and resistant pathogens.

From a chemical biology perspective, understanding the structural determinants that influence biological activity is crucial. The molecular framework of 2-(4-bromo-2,6-difluorophenyl)propan-2-ol offers valuable insights into how substituents can modulate interactions with biological targets. By studying analogs with varying halogenation patterns or side chain lengths, researchers can gain a deeper understanding of structure-function relationships in drug design.

The future prospects for this compound are promising, with ongoing research aimed at expanding its utility in drug development and material science. Advances in synthetic methodologies may enable more efficient production routes, reducing costs and improving scalability. Additionally, interdisciplinary collaborations between chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion,CAS no1540457-06-4 represents an important building block for medicinal chemists seeking to develop novel therapeutics. The unique combination of structural features—namely the bromo-substituted fluoroaromatic ring and the propan-2-ol side chain—makes this compound a versatile scaffold for further exploration. As research continues to uncover new applications for fluorinated aromatic compounds,future studies will likely focus on optimizing synthetic routes and evaluating biological activity across diverse therapeutic areas.